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Application Notes and Protocols for Researchers

The 205Pb-205Tl cosmochronometer is a powerful tool for investigating the formation and early

evolution of the solar system. Based on the electron capture decay of 205Pb to 205Tl with a

half-life of approximately 17 million years, this isotopic system provides crucial insights into the

timeline of events in the nascent solar nebula, including nucleosynthesis in asymptotic giant

branch (AGB) stars and the formation of planetary bodies.[1][2][3] These application notes

provide a comprehensive overview and detailed protocols for researchers utilizing this

chronometer in meteorite studies.

Principle of the 205Pb-205Tl Cosmochronometer
The 205Pb-205Tl chronometer relies on the variation of the 205Tl/203Tl isotopic ratio as a

result of the in-situ decay of 205Pb. By measuring the isotopic compositions of lead and

thallium in meteoritic phases with different Pb/Tl ratios, a 205Pb-205Tl isochron can be

constructed. The slope of this isochron is proportional to the initial 205Pb/204Pb ratio at the

time of the meteorite's formation, providing a high-resolution chronometer for early solar

system events.[4]

Recent advancements in mass spectrometry, particularly multicollector inductively coupled

plasma mass spectrometry (MC-ICP-MS), have enabled the high-precision measurements

required to resolve the subtle isotopic variations in meteorites.[1] The use of a 202Pb-205Pb
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double spike is crucial for correcting instrumental mass fractionation, thereby improving the

accuracy and precision of the measurements.[4]

Quantitative Data Summary
The following table summarizes key isotopic ratios and calculated values from meteorite

studies utilizing the 205Pb-205Tl cosmochronometer. This data is essential for comparison and

for understanding the context of new measurements.

Meteorite Type Meteorite Name(s)
Measured
205Pb/204Pb Ratio
(initial)

Reference

IAB Iron Toluca, Canyon Diablo (7.4 ± 1.0) × 10-5 [1]

Visualizing the Processes
To better understand the underlying principles and experimental procedures, the following

diagrams illustrate the 205Pb decay scheme, the logical relationship of the cosmochronometer,

and a generalized experimental workflow.
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1. Meteorite Sample Selection
(e.g., Iron Meteorite)

2. Sample Preparation
- Leaching to remove terrestrial contamination

- Dissolution in acid

3. Double Spike Addition
(202Pb-205Pb)

4. Chemical Separation
- Anion exchange chromatography

- Isolate Pb and Tl fractions

5. Isotopic Analysis
- MC-ICP-MS

6. Data Reduction & Age Calculation
- Mass bias correction
- Isochron regression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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